Cas no 123671-92-1 (2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol,3,4,4a,10b-tetrahydro-4-propyl-, (4aR,10bR)-)

• Product Name: 2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol,3,4,4a,10b-tetrahydro-4-propyl-, (4aR,10bR)-
• CAS No: 123671-92-1
• Molecular Formula: C₁₄H₁₉NO₃
• Molecular Weight: 249.30556
• CID: 134981
• PubChem ID: 5311346

2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol,3,4,4a,10b-tetrahydro-4-propyl-, (4aR,10bR)- Properties

Names and Identifiers

• 2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol,3,4,4a,10b-tetrahydro-4-propyl-, (4aR,10bR)-
• (+)-PD 128907
• 2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol,3,4,4a,10b-tetrahydro-4-propyl-, (4aR-trans)-
• R-(+)-PD 128907
• (4aR,10bR)-4-propyl-3,4,4a,10b-tetrahydro-2H,5H-chromeno[4,3-b][1,4]oxazin-9-ol
• CHEMBL70565
• (+)-1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol
• (Racemic)-1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol
• 2H,5H-[1]Benzopyrano[4,3-b]-1,4-oxazin-9-ol, 3,4,4a,10b-tetrahydro-4-propyl-, (4aR,10bR)-
• (+/-)-trans-3,4,4a,10b-tetrahydro-4-propyl-2h,5h-[1]benzopyrano [4,3-b]-1,4-oxazin-9-ol
• (2R,7R)-6-propyl-3,9-dioxa-6-azatricyclo[8.4.0.0?,?]tetradeca-1(10),11,13-trien-13-ol
• (4aR,10aR)-1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol
• SDCCGSBI-0050961.P003
• NCGC00015788-02
• G6O
• SCHEMBL10694189
• NCGC00025072-04
• (trans)1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol (PD 128907)
• PD-128907;PD128907
• Lopac0_000988
• BRD-K62456038-001-01-8
• (4aR,10bR)-4-propyl-3,4a,5,10b-tetrahydro-2H-[1]benzopyrano[4,3-b][1,4]oxazin-9-ol
• PD-128907
• CHEBI:114178
• Lopac-P-183
• DTXSID301018037
• PD 128,907
• 1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol
• (4aR,10bR)-4-propyl-3,4a,5,10b-tetrahydro-2H-chromeno[4,3-b][1,4]oxazin-9-ol
• 123671-92-1
• (4aR,10bR)-rel-4-Propyl-2,3,4,4a,5,10b-hexahydrochromeno[4,3-b][1,4]oxazin-9-ol
• AKOS016009072
• NCGC00025072-02
• Lopac-P-216
• NCGC00025072-06
• (-)-1-Propyl-2,3,10,10a-tetrahydro-1H,4aH-4,9-dioxa-1-aza-phenanthren-6-ol
• BPBio1_001400
• trans-4-Propyl-2,3,4,4a,5,10b-hexahydrochromeno[4,3-b][1,4]oxazin-9-ol
• NCGC00025072-03
• NCGC00025072-07
• BPBio1_001267
• NCGC00025072-05
• Lopac0_001038
• BDBM50010586
• BRD-K62456038-003-02-2
• CCG-205068
• NCGC00015788-01
• Q7118739
• PD 128,907 hydrochloride
• 123594-64-9
• Biomol-NT_000043
• Biomol-NT_000078

• InChIKey： YOILXOMTHPUMRG-TZMCWYRMSA-N
• Inchi： InChI=1S/C14H19NO3/c1-2-5-15-6-7-17-14-11-8-10(16)3-4-13(11)18-9-12(14)15/h3-4,8,12,14,16H,2,5-7,9H2,1H3/t12-,14-/m1/s1
• SMILES： CCCN1CCO[C@@H]2C3=C(C=CC(=C3)O)OC[C@H]21

Computed Properties

• Exact Mass: 249.13657
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 249.13649347g/mol
• Heavy Atom Count: 18
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.93